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Compound Name: Zinc 5-nitroisophthalate

Cat. No.: B3393927

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc 5-nitroisophthalate is a metal-organic framework (MOF) with applications as an
anticorrosion pigment in protective coatings.[1] Its structure is based on zinc ions coordinated
to 5-nitroisophthalic acid, a nitro-functionalized aromatic carboxylate linker. The hydrothermal
synthesis method offers a robust route to produce crystalline MOF materials by employing
elevated temperatures and pressures in an aqueous or mixed-solvent system. This document
provides a detailed protocol for the hydrothermal synthesis of zinc 5-nitroisophthalate, along
with expected material characteristics based on available data.

Data Presentation

The following tables summarize the key chemical and physical properties of zinc 5-
nitroisophthalate.

Table 1: Chemical and Physical Properties
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Property Value Reference
) Zinc 5-nitrobenzene-1,3-
Chemical Name ] --INVALID-LINK--
dicarboxylate

CAS Number 60580-61-2 --INVALID-LINK--
Molecular Formula CsH3NOsZn --INVALID-LINK--
Molecular Weight 274.5 g/mol --INVALID-LINK--
Appearance White to off-white powder [Heucotech MSDS]

[Heucorin RZ Technical Data

pH (10% aqueous suspension) 6.5-8.0
Sheet]
] ] [Heucorin RZ Technical Data
Average Particle Size 2.0-4.5um
Sheet]
Table 2: Compositional Data
Component Value Range Analysis Method Reference
] Titration - EDTA/ICP-  [Heucorin RZ
Zinc (as Zn) 40.0 - 47.0% ]
AES Technical Data Sheet]
] Thermogravimetric [Heucorin RZ
Organic Content 45.0 - 52.0%

Analyzer (TGA)

Technical Data Sheet]

Water Content <5.0%

Loss on drying

[Heucorin RZ

Technical Data Sheet]

Experimental Protocols

This section outlines a detailed methodology for the hydrothermal synthesis of zinc 5-

nitroisophthalate. This protocol is constructed based on established procedures for the

synthesis of similar zinc-based metal-organic frameworks.

Materials and Equipment:

e Zinc nitrate hexahydrate (Zn(NO3)2-6H20)
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o 5-Nitroisophthalic acid (CsHsNOs)

¢ N,N-Dimethylformamide (DMF)

e Deionized water

e Ethanol

» Teflon-lined stainless steel autoclave
e Magnetic stirrer with heating plate

e Centrifuge

e Drying oven

Procedure:

e Solution Preparation:

o In a beaker, dissolve a specific molar amount of zinc nitrate hexahydrate in a mixture of
DMF and deionized water.

o In a separate beaker, dissolve a stoichiometric equivalent of 5-nitroisophthalic acid in
DMF.

e Mixing and Reaction:

o Slowly add the 5-nitroisophthalic acid solution to the zinc nitrate solution while stirring
continuously.

o Continue stirring the mixture at room temperature for 30 minutes to ensure homogeneity.
o Transfer the resulting mixture into a Teflon-lined stainless steel autoclave.
e Hydrothermal Synthesis:

o Seal the autoclave and place it in a drying oven preheated to a specific temperature (e.g.,
120-150 °C).
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o Maintain the temperature for a designated reaction time (e.g., 24-48 hours).

e Product Isolation and Purification:
o After the reaction is complete, allow the autoclave to cool down to room temperature.
o Collect the resulting white precipitate by centrifugation.

o Wash the product sequentially with DMF, deionized water, and ethanol to remove any
unreacted starting materials and solvent.

o Dry the final product in a vacuum oven at a suitable temperature (e.g., 80-100 °C)
overnight.

Table 3: Example Reaction Parameters

Parameter Value
Zinc Nitrate Hexahydrate 1.0 mmol
5-Nitroisophthalic Acid 1.0 mmol
DMF 15 mL
Deionized Water 5mL
Temperature 140 °C
Time 24 hours

Mandatory Visualization
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Hydrothermal Synthesis of Zinc 5-Nitroisophthalate

Dissolve Zinc Nitrate Hexahydrate
in DMF/Water

1. Preparation

Dissolve 5-Nitroisophthalic Acid
in DMF

2. Reaction

Mix Solutions

(Stir for 30 min)

Transfer to Autoclave

Hydrothermal Reaction
(e.g., 140°C, 24h)

3. Purification

[Cool to Room Temperature]

Collect Precipitate
(Centrifugation)

Wash with DMF,
Water, and Ethanol

[Dry in Vacuum Oven]

4. Final [Product

Zinc 5-Nitroisophthalate
(White Powder)

Click to download full resolution via product page

Caption: Workflow for the hydrothermal synthesis of Zinc 5-Nitroisophthalate.
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Characterization

The synthesized zinc 5-nitroisophthalate should be characterized using standard analytical
techniques to confirm its identity, purity, and structural properties.

o Powder X-ray Diffraction (PXRD): To confirm the crystalline phase and purity of the
synthesized MOF.

o Thermogravimetric Analysis (TGA): To determine the thermal stability of the material and to
confirm the organic content.

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic functional
groups of the 5-nitroisophthalate linker and confirm coordination to the zinc center.

e Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the
synthesized crystals.

Due to the limited availability of specific characterization data for hydrothermally synthesized
zinc 5-nitroisophthalate in the public domain, researchers are encouraged to compare their
results with data from commercial suppliers of the same compound where available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3393927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3393927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

